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These application notes provide an overview and detailed protocols for the visualization of
Spindle Pole Bodies (SPBs), the yeast equivalent of the mammalian centrosome, a critical
organelle in cell division. The techniques described are essential for researchers in cell biology,
oncology, and drug development investigating the mechanisms of mitosis and identifying
potential therapeutic targets.

Introduction to Spindle Pole Body Visualization

The Spindle Pole Body (SPB) in yeast is a multilayered, cylindrical organelle embedded in the
nuclear envelope that functions as the primary microtubule-organizing center.[1][2] Visualizing
the SPB is crucial for understanding its duplication, assembly, and role in mitotic spindle
formation. Various techniques, ranging from high-resolution electron microscopy to dynamic
live-cell fluorescence imaging, are employed to study its structure and function.[1][2]

Electron Microscopy Techniques for High-
Resolution SPB Imaging

Electron microscopy (EM) provides unparalleled resolution for examining the ultrastructure of
the SPB.[1][3] Techniques like high-pressure freezing (HPF) followed by freeze-substitution
(FS) and electron tomography offer detailed three-dimensional views of the SPB's layered
architecture.[3][4][5]
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Experimental Workflow: Electron Microscopy of Yeast
SPBs
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Sample Preparation

Yeast Cell Culture

Harvest mid-log phase cells

High-Pressure Freezing

.g., in acetone with OsO4

Freeze-Substitution

e.g., Epon or Lowicryl
Y

Resin Infiltration & Embedding

Generate thin sections (70-200nm)

Ultramicrotomy

Imaging & Analysis

Transmission Electron Microscopy (TEM)

Tilt-series acquisition

Electron Tomography (for 3D)

l

Image Analysis & 3D Reconstruction
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Strain Preparation & Culture

Yeast Strain Engineering (e.g., Spc42-GFP)

;

Grow to Mid-Log Phase

Use agarose pad with nutrients

y

Prepare Live-Cell Imaging Slide

Imaging & Analysis

Fluorescence Microscopy

;

Image Acquisition (Time-lapse, Z-stack)

Measure flyorescence intensity, track position

Image Analysis & Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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